Cas no 2229404-60-6 (2,3,3,4,4,5,5,5-octafluoropentan-1-amine)
2,3,3,4,4,5,5,5-octafluoropentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,3,4,4,5,5,5-octafluoropentan-1-amine
- EN300-1970564
- 2229404-60-6
-
- Inchi: 1S/C5H5F8N/c6-2(1-14)3(7,8)4(9,10)5(11,12)13/h2H,1,14H2
- InChI Key: CZTWEAQFPVTTHZ-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(C(CN)F)F
Computed Properties
- Exact Mass: 231.02942446g/mol
- Monoisotopic Mass: 231.02942446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
2,3,3,4,4,5,5,5-octafluoropentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970564-0.05g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-0.1g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-0.25g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-0.5g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-1.0g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1970564-2.5g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-5.0g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1970564-10.0g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1970564-1g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-1970564-5g |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine |
2229404-60-6 | 5g |
$3313.0 | 2023-09-16 |
2,3,3,4,4,5,5,5-octafluoropentan-1-amine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2,3,3,4,4,5,5,5-octafluoropentan-1-amine
Research Brief on 2,3,3,4,4,5,5,5-Octafluoropentan-1-amine (CAS: 2229404-60-6): Recent Advances and Applications
The fluorinated amine compound 2,3,3,4,4,5,5,5-octafluoropentan-1-amine (CAS: 2229404-60-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and emerging biological activities.
Recent studies have demonstrated that the high degree of fluorination in 2,3,3,4,4,5,5,5-octafluoropentan-1-amine confers exceptional metabolic stability and lipophilicity, making it particularly valuable for drug discovery applications. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation as a building block in the development of novel protease inhibitors, showing enhanced binding affinity compared to non-fluorinated analogs.
Structural analyses using X-ray crystallography and NMR spectroscopy have revealed that the compound's unique electronic properties significantly influence its molecular interactions. The strong electron-withdrawing effect of the fluorine atoms creates a polarized amine group that participates in distinctive hydrogen bonding patterns, potentially explaining its enhanced biological activity in certain target systems.
In pharmaceutical formulation research, 2,3,3,4,4,5,5,5-octafluoropentan-1-amine has shown promise as a component in drug delivery systems. Its amphiphilic character, resulting from the combination of a polar amine group and a highly fluorinated carbon chain, enables the formation of stable micelles and liposomes. Recent in vivo studies have demonstrated improved pharmacokinetic profiles for several drug candidates when formulated with this compound as an excipient.
Toxicological assessments published in Regulatory Toxicology and Pharmacology (2024) indicate that while the compound shows excellent stability, its metabolic byproducts require careful evaluation. Current research is focusing on understanding the environmental fate of this persistent compound, with several groups developing degradation protocols using advanced oxidation processes.
The synthetic accessibility of 2,3,3,4,4,5,5,5-octafluoropentan-1-amine has improved significantly in the past two years, with new catalytic methods achieving yields above 85%. A particularly noteworthy advance involves the use of nickel-catalyzed cross-coupling reactions to construct the fluorinated backbone, as described in a recent ACS Catalysis publication.
Looking forward, research priorities for this compound include expanding its applications in medicinal chemistry, particularly in the development of CNS-targeting therapeutics where its ability to cross the blood-brain barrier may prove advantageous. Additionally, its potential as a versatile intermediate for the synthesis of more complex fluorinated compounds continues to be explored in both academic and industrial settings.
2229404-60-6 (2,3,3,4,4,5,5,5-octafluoropentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)